Cas no 126575-05-1 (3-(formylamino)-3-phenylpropanoic acid)

3-(Formylamino)-3-phenylpropanoic acid is a specialized organic compound featuring both a formylamino group and a phenyl substituent on a propanoic acid backbone. This structure imparts unique reactivity, making it valuable as an intermediate in synthetic organic chemistry, particularly in the preparation of pharmaceuticals and fine chemicals. The presence of the formylamino group enhances its utility in amide bond formation and other nucleophilic reactions, while the phenyl moiety contributes to its stability and potential for further functionalization. Its well-defined molecular architecture ensures consistent performance in multi-step syntheses, offering researchers a reliable building block for complex molecule construction. The compound's purity and structural specificity are critical for applications requiring precise control over reaction pathways.

3-(formylamino)-3-phenylpropanoic acid structure

126575-05-1 structure

Product Name:3-(formylamino)-3-phenylpropanoic acid

CAS No:126575-05-1

MF:C₁₀H₁₁NO₃

MW:193.199242830276

MDL:MFCD01327595

CID:821208

PubChem ID:14826603

Update Time:2025-06-17

3-(formylamino)-3-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(formylamino)-3-phenylpropanoic acid
- 3-Formamido-3-phenylpropanoic acid
- beta-(Formylamino)benzenepropanoic acid
- CS-0338110
- FHCPDHZTKQFWKO-UHFFFAOYSA-N
- 3-(formylamino)-3-phenylpropanoicacid
- 126575-05-1
- SCHEMBL4800772
- AS-64306
- (+/-)-3-formylamino-3-phenylpropanoic acid
- DTXSID60564451
- AKOS010388601
- D95630
- DB-062489
- MDL： MFCD01327595
- Inchi： 1S/C10H11NO3/c12-7-11-9(6-10(13)14)8-4-2-1-3-5-8/h1-5,7,9H,6H2,(H,11,12)(H,13,14)
- InChI Key： FHCPDHZTKQFWKO-UHFFFAOYSA-N
- SMILES： OC(CC(C1C=CC=CC=1)NC=O)=O

Computed Properties

Exact Mass: 193.07389321g/mol
Monoisotopic Mass: 193.07389321g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 200
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 66.4Å²

Experimental Properties

Color/Form: No data avaiable
Density: 1.232±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 128-129 ºC (water )
Boiling Point: 444.5±38.0 °C at 760 mmHg
Flash Point: 222.6±26.8 °C
Solubility: Slightly soluble (6.8 g/l) (25 º C),
Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-(formylamino)-3-phenylpropanoic acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-(formylamino)-3-phenylpropanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019119326-5g	3-(Formylamino)-3-phenylpropanoic acid	126575-05-1	95%	5g	285.12 USD	2021-06-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	F83640-1g	3-(formylamino)-3-phenylpropanoic acid	126575-05-1	98%	1g	¥792.0	2023-09-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	F859517-1g	3-(Formylamino)-3-Phenylpropanoic Acid	126575-05-1	≥98%	1g	193.50	2021-05-17
Chemenu	CM373516-5g	3-(formylamino)-3-phenylpropanoic acid	126575-05-1	95%+	5g	$78	2022-06-13
Chemenu	CM373516-25g	3-(formylamino)-3-phenylpropanoic acid	126575-05-1	95%+	25g	$261	2022-06-13
eNovation Chemicals LLC	D951462-25g	Benzenepropanoic acid, -(formylamino)-	126575-05-1	98%	25g	$380	2023-09-04
eNovation Chemicals LLC	K39986-1g	3-(Formylamino)-3-phenylpropanoic acid	126575-05-1	97%	1g	$150	2024-06-08
eNovation Chemicals LLC	K39986-1g	3-(Formylamino)-3-phenylpropanoic acid	126575-05-1	97%	1g	$150	2025-03-03
eNovation Chemicals LLC	K39986-5g	3-(Formylamino)-3-phenylpropanoic acid	126575-05-1	97%	5g	$180	2025-03-03
eNovation Chemicals LLC	K39986-1g	3-(Formylamino)-3-phenylpropanoic acid	126575-05-1	97%	1g	$150	2025-03-03